Cas no 2138242-91-6 (2-Cyclopentyl-5-ethyl-4-formylfuran-3-carboxylic acid)

• Product Name: 2-Cyclopentyl-5-ethyl-4-formylfuran-3-carboxylic acid
• CAS No: 2138242-91-6
• MF: C₁₃H₁₆O₄
• MW: 236.263744354248
• CID: 6557161
• PubChem ID: 165745144
• Update Time: 2025-05-20

2-Cyclopentyl-5-ethyl-4-formylfuran-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-705321
• 2-cyclopentyl-5-ethyl-4-formylfuran-3-carboxylic acid
• 2138242-91-6
• 2-Cyclopentyl-5-ethyl-4-formylfuran-3-carboxylic acid

• Inchi： 1S/C13H16O4/c1-2-10-9(7-14)11(13(15)16)12(17-10)8-5-3-4-6-8/h7-8H,2-6H2,1H3,(H,15,16)
• InChI Key： XNBXIZLOOLAGCA-UHFFFAOYSA-N
• SMILES： O1C(CC)=C(C=O)C(C(=O)O)=C1C1CCCC1

Computed Properties

• Exact Mass: 236.10485899g/mol
• Monoisotopic Mass: 236.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 67.5Ų

Additional information on 2-Cyclopentyl-5-ethyl-4-formylfuran-3-carboxylic acid

2-Cyclopentyl-5-ethyl-4-formylfuran-3-carboxylic Acid: A Comprehensive Overview

2-Cyclopentyl-5-ethyl-4-formylfuran-3-carboxylic acid is a complex organic compound with the CAS number 2138242-91-6. This compound belongs to the class of furan derivatives, which are widely studied in organic chemistry due to their unique structural properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science.

The molecular structure of 2-Cyclopentyl-5-ethyl-4-formylfuran-3-carboxylic acid is characterized by a furan ring substituted with a cyclopentyl group at position 2, an ethyl group at position 5, a formyl group at position 4, and a carboxylic acid group at position 3. This substitution pattern imparts the compound with distinct electronic and steric properties, making it a valuable substrate for further chemical modifications and functionalization.

Recent studies have highlighted the importance of furan derivatives in the development of bioactive molecules. For instance, researchers have explored the potential of 2-Cyclopentyl-5-ethyl-4-formylfuran-3-carboxylic acid as a precursor for synthesizing novel antibiotics and antifungal agents. The presence of the carboxylic acid group allows for easy conjugation with other functional groups, enabling the creation of hybrid molecules with enhanced biological activity.

In addition to its biological applications, 2-Cyclopentyl-5-ethyl-4-formylfuran-3-carboxylic acid has shown promise in materials science. Its ability to form stable coordination complexes with metal ions has led to its use in the synthesis of metallopolymers and catalytic materials. These materials exhibit unique mechanical and electronic properties, making them suitable for advanced applications in electronics and energy storage.

The synthesis of 2-Cyclopentyl-5-ethyl-4-formylfuran-3-carboxylic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Recent advancements in asymmetric catalysis have enabled the enantioselective synthesis of this compound, which is crucial for its application in chiral recognition and asymmetric drug design.

Moreover, the compound's reactivity has been extensively studied under various reaction conditions. For example, its participation in Diels-Alder reactions has been reported to yield highly functionalized bicyclic structures, which are valuable intermediates in natural product synthesis. The versatility of 2-Cyclopentyl-5-ethyl-4-formylfuran-3-carboxylic acid as a building block underscores its importance in modern organic chemistry.

In terms of spectroscopic characterization, 2-Cyclopentyl-5-ethyl-4-formylfuran-3-carboxylic acid exhibits distinct absorption bands in UV-vis spectroscopy due to its conjugated π-system. These spectral features make it an ideal candidate for use in sensors and optical devices that rely on chromophores with tunable absorption properties.

Recent computational studies have also shed light on the electronic structure of this compound. Density functional theory (DFT) calculations have revealed that the substituents on the furan ring significantly influence the compound's frontier molecular orbitals, thereby affecting its reactivity towards electrophilic and nucleophilic attacks.

In conclusion, 2-Cyclopentyl-5